Cas no 172896-37-6 (Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester)

Ethyl 5-chloro-2-(methylamino)benzoate is a benzoic acid derivative characterized by the presence of a chloro substituent at the 5-position and a methylamino group at the 2-position, esterified with ethanol. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmaceuticals, agrochemicals, or specialty chemicals. The chloro and methylamino functional groups enhance its reactivity, enabling selective modifications for further derivatization. Its ester moiety improves solubility in organic solvents, facilitating purification and handling. The compound’s structural features make it a versatile building block for research applications requiring tailored aromatic frameworks. Proper handling and storage are recommended due to its potential sensitivity to hydrolysis or decomposition under extreme conditions.
Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester structure
172896-37-6 structure
Product Name:Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester
CAS No:172896-37-6
MF:C10H12ClNO2
MW:213.660781860352
CID:1357066
PubChem ID:11042097
Update Time:2025-06-18

Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester
    • Ethyl 5-chloro-2-(methylamino)benzoate
    • ETHYL 5-CHLORO-2-METHYLAMINO-BENZOATE
    • 5-CHLORO-2-METHYLAMINO-BENZOIC ACID ETHYL ESTER
    • 172896-37-6
    • Ethyl5-chloro-2-(methylamino)benzoate
    • SCHEMBL8086920
    • SB76887
    • DB-317575
    • DTXSID00453037
    • MDL: MFCD11501308
    • Inchi: 1S/C10H12ClNO2/c1-3-14-10(13)8-6-7(11)4-5-9(8)12-2/h4-6,12H,3H2,1-2H3
    • InChI Key: BBMDKTYFSSAUCI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C(=O)OCC)C=1)NC

Computed Properties

  • Exact Mass: 213.05576
  • Monoisotopic Mass: 213.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33

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Additional information on Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester

Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester (CAS No. 172896-37-6): An Overview of Its Properties and Applications

Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester (CAS No. 172896-37-6) is a versatile compound with a wide range of applications in the fields of pharmaceuticals, organic synthesis, and materials science. This compound is characterized by its unique chemical structure, which includes a benzoic acid moiety, a chloro substituent, a methylamino group, and an ethyl ester functional group. These structural features contribute to its diverse chemical properties and potential uses.

The chemical formula of Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester is C11H13ClNO2. Its molecular weight is approximately 220.68 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in organic solvents such as ethanol and dichloromethane but has limited solubility in water.

In the realm of pharmaceutical research, Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester has garnered significant attention due to its potential as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its role in the development of new drugs targeting neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain conditions.

Beyond its pharmaceutical applications, Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester is also utilized in organic synthesis as a building block for the preparation of more complex molecules. Its reactivity and functional group versatility make it an attractive choice for chemists working on the synthesis of natural products and synthetic polymers. A notable example is its use in the synthesis of polymeric materials with tunable properties for applications in drug delivery systems and biomedical devices.

The physical and chemical properties of Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester have been extensively studied to understand its behavior under various conditions. It has been found to be stable under normal laboratory conditions but may decompose at high temperatures or in the presence of strong acids or bases. The compound's stability is crucial for its use in long-term storage and transportation.

Safety considerations are paramount when handling Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation. Personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to ensure safety.

In conclusion, Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester (CAS No. 172896-37-6) is a valuable compound with a broad spectrum of applications in pharmaceuticals, organic synthesis, and materials science. Its unique chemical structure and versatile properties make it an important intermediate in the development of new drugs and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its significance in the scientific community.

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